Cas no 320423-04-9 (N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide)

• Product name: N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide
• CAS No: 320423-04-9
• MDL: MFCD01315696
• CID: 4645731

N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-METHYL-N'-[4-METHYL-3-(METHYLSULFONYL)-6-PHENYL-2-PYRIDINYL]CYCLOPROPANECARBOHYDRAZIDE
• N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide
• Cyclopropanecarboxylic acid, 2-methyl-2-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]hydrazide
• N'-methyl-N'-(4-methyl-3-(methylsulfonyl)-6-phenylpyridin-2-yl)cyclopropanecarbohydrazide

• MDL： MFCD01315696

Additional information on N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide

Introduction to N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide (CAS No. 320423-04-9)

N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide, a compound with the CAS number 320423-04-9, represents a significant advancement in the field of pharmaceutical chemistry. This innovative molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound's molecular structure, characterized by a cyclopropane ring and a pyridine core, positions it as a promising candidate for further exploration in drug discovery and development.

The structural composition of N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the cyclopropane moiety introduces rigidity to the molecule, which can enhance binding affinity and selectivity. Additionally, the pyridine ring, adorned with substituents such as a methanesulfonyl group, a methyl group, and a phenyl group, contributes to the compound's ability to modulate various biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyridine derivatives, in particular, have been extensively investigated for their role in developing novel therapeutic agents. The incorporation of functional groups like the methanesulfonyl group into the pyridine scaffold enhances the molecule's pharmacological properties, making it an attractive candidate for further research.

In the realm of drug discovery, the cyclopropane ring serves as a valuable pharmacophore due to its ability to induce conformational constraints. This structural feature can improve the compound's bioavailability and metabolic stability. Furthermore, the carbohydrazide moiety introduces potential sites for hydrogen bonding interactions, which are crucial for achieving high affinity binding to biological targets.

The synthesis of N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide involves a series of well-designed chemical transformations that highlight the expertise of modern synthetic organic chemistry. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

One of the most compelling aspects of this compound is its potential application in addressing various therapeutic challenges. Current research is exploring its efficacy in modulating enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The unique combination of structural features makes it a versatile tool for investigating novel drug mechanisms.

The pharmacokinetic properties of N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide are also under scrutiny. Studies have indicated that its molecular structure may contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for developing drugs that are both effective and safe for clinical use.

Another area of interest is the compound's potential role in combination therapies. By leveraging its unique chemical properties, researchers aim to develop synergistic approaches that enhance therapeutic outcomes. This approach is particularly relevant in tackling complex diseases that require multifaceted treatment strategies.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced computational methods have been utilized to predict its interactions with biological targets and assess its potential toxicity profile. These insights are invaluable for guiding experimental design and optimizing drug candidates for clinical trials.

In conclusion, N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N'-methylcyclopropanecarbohydrazide (CAS No. 320423-04-9) stands as a testament to the progress being made in pharmaceutical chemistry. Its innovative structure and promising therapeutic applications make it a cornerstone in ongoing research efforts aimed at developing novel treatments for various diseases. As further studies uncover its full potential, this compound is poised to play a significant role in shaping the future of medicine.